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Compound of Interest

Compound Name: Chromic nitrate

Cat. No.: B1221853 Get Quote

This technical guide provides an in-depth overview of chromic nitrate, a versatile inorganic

compound with significant applications in catalysis, materials science, and potentially, in

biomedical research. This document is intended for researchers, scientists, and drug

development professionals, offering detailed information on its properties, synthesis

applications, and relevant experimental protocols.

Core Properties of Chromic Nitrate
Chromic nitrate, or chromium(III) nitrate, is most commonly available as a dark violet,

hygroscopic crystalline solid in its nonahydrate form. An anhydrous green form also exists.[1] It

is highly soluble in water, forming violet or green solutions.[2]

Physicochemical Data
A summary of the key quantitative data for the common forms of chromic nitrate is presented

below.
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Property
Anhydrous Chromic
Nitrate

Chromic Nitrate
Nonahydrate

Molecular Formula Cr(NO₃)₃[1][3] Cr(NO₃)₃ · 9H₂O[4]

CAS Number 13548-38-4[1][3] 7789-02-8[1][4]

Molar Mass 238.01 g/mol [1][3] 400.15 g/mol [4]

Appearance Green crystals[1] Purple crystals[1]

Density Not readily available 1.85 g/cm³[1]

Melting Point Decomposes 60.06 °C[1]

Boiling Point Decomposes > 100 °C (decomposes)[1][3]

Solubility in Water Soluble 81 g/100 mL at 20 °C[1]

Key Applications in Research and Development
Chromic nitrate is a valuable precursor and catalyst in various scientific applications.

Catalysis: It serves as an efficient catalyst in organic synthesis. For instance, it is used in the

Biginelli reaction to produce dihydropyrimidinones, a class of compounds with potential

therapeutic activities.[5][6]

Nanomaterial Synthesis: Chromic nitrate is a common starting material for the synthesis of

chromium(III) oxide (Cr₂O₃) nanoparticles, which have applications in pigments, catalysts,

and wear-resistant materials.[3][7]

Metal-Organic Frameworks (MOFs): It is a key reagent in the synthesis of chromium-based

MOFs, such as MIL-101(Cr), which are investigated for gas storage, separation, and

catalysis.[8][9]

Dyeing and Tanning: It finds use as a mordant in the dyeing industry and in leather tanning

processes.[1][10]

Biomedical Research: As a source of trivalent chromium, it is relevant to studies on glucose

metabolism and insulin sensitivity.[11] Trivalent chromium is an essential trace element and a
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component of the glucose tolerance factor.[11] Nanoparticles synthesized from chromic
nitrate are also being explored for potential applications in drug delivery.[2]

Detailed Experimental Protocols
The following sections provide detailed methodologies for key experiments involving chromic
nitrate.

Synthesis of Chromium(III) Oxide Nanoparticles via
Thermal Decomposition
This protocol describes the synthesis of Cr₂O₃ nanoparticles by the thermal decomposition of

chromic nitrate nonahydrate.[3]

Materials:

Chromium(III) nitrate nonahydrate (Cr(NO₃)₃·9H₂O)

Colloidal silica solution (optional, as a template)

Deionized water

Procedure:

Dissolve the chromium(III) nitrate nonahydrate in deionized water. For templated synthesis,

dissolve it in a colloidal silica solution.

Dry the resulting solution at a low temperature to slowly evaporate the solvent, yielding a

solid precursor.

Transfer the precursor to a furnace for heat treatment.

Calcine the material at 550 °C. The thermal decomposition of the nitrate precursor leads to

the formation of chromium(III) oxide nanoparticles.[3]

Characterize the resulting powder using techniques such as XRD, TEM, and BET analysis to

determine crystallinity, particle size, and surface area.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Chromic-nitrate
https://www.benchchem.com/product/b1221853?utm_src=pdf-body
https://www.benchchem.com/product/b1221853?utm_src=pdf-body
https://www.smolecule.com/products/s604567
https://www.benchchem.com/product/b1221853?utm_src=pdf-body
https://www.benchchem.com/product/b1221853?utm_src=pdf-body
https://www.benchchem.com/product/b1221853?utm_src=pdf-body
https://colab.ws/articles/10.1016%2Fj.jeurceramsoc.2009.09.019
https://colab.ws/articles/10.1016%2Fj.jeurceramsoc.2009.09.019
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolve Cr(NO₃)₃·9H₂O
in Deionized Water

Dry at Low Temperature
to Evaporate Solvent

Solution Preparation

Heat Treatment (Calcination)
at 550 °C

Precursor Formation

Formation of Cr₂O₃

Nanoparticles

Thermal Decomposition

Characterization
(XRD, TEM, etc.)

Analysis

Click to download full resolution via product page

Workflow for Cr₂O₃ Nanoparticle Synthesis.

Synthesis of MIL-101(Cr) Metal-Organic Framework
This protocol outlines the hydrothermal synthesis of the chromium-based MOF, MIL-101(Cr).[8]

Materials:

Chromium(III) nitrate nonahydrate (Cr(NO₃)₃·9H₂O)

Terephthalic acid (1,4-benzenedicarboxylic acid)

Deionized water

Ethanol
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Procedure:

Combine 2.0 g of chromium nitrate nonahydrate and 0.83 g of terephthalic acid in 50 mL of

deionized water.[8]

Transfer the mixture to a Teflon-lined hydrothermal autoclave reactor.

Heat the reactor in an oven at 220 °C for 8 hours.[8]

Allow the reactor to cool to room temperature.

Separate the resulting green crystals (MIL-101(Cr)) from the solution.

Wash the crystals repeatedly with deionized water and ethanol to remove any unreacted

starting materials.

Dry the purified MIL-101(Cr) product.
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Experimental Workflow for MIL-101(Cr) Synthesis.

Catalysis of the Biginelli Reaction
This protocol details the use of chromic nitrate as a catalyst for the one-pot synthesis of 3,4-

dihydropyrimidin-2-(1H)-ones.[5]

Materials:

An aromatic aldehyde (e.g., benzaldehyde)
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A β-keto ester (e.g., ethyl acetoacetate)

Urea or thiourea

Chromium(III) nitrate nonahydrate (catalyst)

Procedure:

In a reaction vessel, mix the aldehyde (0.5 mmol), the β-keto ester (0.5 mmol), and

urea/thiourea (1.0 mmol).

Add a catalytic amount of chromium(III) nitrate nonahydrate (e.g., 20 mol%).[5]

Heat the mixture under solvent-free conditions at 80 °C.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, cool the mixture to room temperature and add cold water to precipitate the

product.

Filter the solid product and recrystallize from ethanol to obtain the pure 3,4-dihydropyrimidin-

2-(1H)-one/thione.[5]

Reactants

Aldehyde

One-Pot Reaction

β-Keto Ester Urea / Thiourea

3,4-Dihydropyrimidin-2-(1H)-one

Biginelli Condensation

Cr(NO₃)₃·9H₂O
(Catalyst)

80 °C, Solvent-free
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Click to download full resolution via product page

Chromic Nitrate-Catalyzed Biginelli Reaction.

Biomedical Significance and Relevance in Drug
Development
Trivalent chromium, the oxidation state in chromic nitrate, is an essential nutrient involved in

the metabolism of glucose, insulin, and blood lipids.[11] It is a component of the glucose

tolerance factor, which enhances insulin-mediated reactions.[11] Chromium supplementation,

in cases of deficiency, can help maintain normal glucose metabolism.[11] For this reason,

chromium is sometimes included in intravenous solutions for total parenteral nutrition to prevent

deficiency symptoms.[11]

In the context of drug development, the synthesis of nanoparticles and MOFs using chromic
nitrate as a precursor is of particular interest. These materials are being investigated as

potential platforms for drug delivery due to their high surface area and tunable properties.[2][9]

The catalytic activity of chromic nitrate in synthesizing heterocyclic compounds, such as

dihydropyrimidinones, is also relevant, as these scaffolds are present in many biologically

active molecules and are of interest in medicinal chemistry.[5][6]

Safety Information
Chromium(III) nitrate is an oxidizing agent and should be handled with care. It should be kept

away from combustible materials.[4] While trivalent chromium has low toxicity, appropriate

personal protective equipment, including gloves and safety glasses, should always be used

when handling the compound. For detailed safety information, refer to the Safety Data Sheet

(SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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